Cas no 1620989-93-6 ((αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol)

• Product Name: (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol
• CAS No: 1620989-93-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2086949
• Update Time: 2025-07-15

(αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol Chemical and Physical Properties

Names and Identifiers

• (αR,2S,5R)-2,5-Dihydro-3,6-dimethoxy-α,5-bis(1-methylethyl)-2-pyrazinemethanol
• CID 131637267
• 2-Pyrazinemethanol, 2,5-dihydro-3,6-dimethoxy-α,5-bis(1-methylethyl)-, (αR,2S,5R)-
• (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol

• Inchi： 1S/C13H24N2O3/c1-7(2)9-12(17-5)15-10(11(16)8(3)4)13(14-9)18-6/h7-11,16H,1-6H3/t9-,10?,11-/m1/s1
• InChI Key： PPKSSMVAXBTELE-GLYLRITDSA-N
• SMILES： O[C@H](C(C)C)C1C(=N[C@@H](C(=N1)OC)C(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Topological Polar Surface Area: 63.4

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 346.9±27.0 °C(Predicted)
• Solubility: Chloroform, DCM, Ethyl Acetate, Methanol
• pka: 14.25±0.20(Predicted)

Additional information on (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol

Comprehensive Overview of (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol (CAS No. 1620989-93-6)

The compound (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol (CAS No. 1620989-93-6) is a highly specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its asymmetric synthesis applications and its role in developing enantioselective catalysts.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral pyrazine derivatives?" This compound, with its pyrazine core and methoxy substituents, offers insights into this query. Its structural features enable it to act as a building block for drug discovery, particularly in designing molecules with improved pharmacokinetic properties. The presence of isopropyl groups enhances its lipophilicity, making it suitable for crossing biological membranes.

In recent years, the demand for green chemistry and sustainable synthesis has grown exponentially. The compound 1620989-93-6 aligns with these trends, as researchers explore its potential in atom-economical reactions and catalytic processes. Its stereocenters at the α, 2, and 5 positions provide a platform for studying diastereoselective transformations, a hot topic in modern synthetic chemistry.

Another frequently searched term is "How to characterize complex chiral molecules?" This compound serves as an excellent case study due to its multifunctional structure. Techniques such as NMR spectroscopy, X-ray crystallography, and chiral HPLC are commonly employed to confirm its configuration and purity. The methoxy groups and hydroxyl functionality further contribute to its analytical fingerprint, making it a reference standard for method development.

The agrochemical industry has also shown interest in (αR,2S,5R)-2,5-Dihydro-3,6-diMethoxy-α,5-bis(1-Methylethyl)-2-pyrazineMethanol. With the rising focus on eco-friendly pesticides, this compound's potential as a precursor for biodegradable herbicides is under investigation. Its heterocyclic framework mimics natural products, which often exhibit lower environmental persistence compared to synthetic alternatives.

From a medicinal chemistry perspective, the compound's hydrogen-bonding capacity and steric hindrance make it a candidate for modulating protein-ligand interactions. Searches like "How to optimize lead compounds for drug development?" often highlight the importance of such structural features. The pyrazine ring can engage in π-stacking, while the methanol substituent offers a handle for further derivatization.

In conclusion, 1620989-93-6 represents a versatile scaffold with applications spanning asymmetric synthesis, drug design, and agrochemical innovation. Its combination of stereochemical complexity and functional group diversity positions it as a molecule of enduring interest in both academic and industrial research. As the scientific community continues to prioritize sustainable methodologies and precision chemistry, compounds like this will remain at the forefront of discovery.